1-{2-[(4aS*,7aR*)-6,6-dioxido-4-(pyridin-2-ylmethyl)hexahydrothieno[3,4-b]pyrazin-1(2H)-yl]-2-oxoethyl}pyridin-2(1H)-one

• IUPAC Name: 1-[2-[(4aR,7aS)-6,6-dioxo-1-(pyridin-2-ylmethyl)-2,3,4a,5,7,7a-hexahydrothieno[3,4-b]pyrazin-4-yl]-2-oxoethyl]pyridin-2-one
• InChI: InChI=1S/C19H22N4O4S/c24-18-6-2-4-8-22(18)12-19(25)23-10-9-21(11-15-5-1-3-7-20-15)16-13-28(26,27)14-17(16)23/h1-8,16-17H,9-14H2/t16-,17+/m1/s1
• InChI Key: KEEGUBDKJUMDMU-SJORKVTESA-N
• Canonical SMILES: C1CN(C2CS(=O)(=O)CC2N1CC3=CC=CC=N3)C(=O)CN4C=CC=CC4=O
• Isomeric SMILES: C1CN([C@H]2CS(=O)(=O)C[C@H]2N1CC3=CC=CC=N3)C(=O)CN4C=CC=CC4=O
• Molecular Formula: C19H22N4O4S
• Molecular Weight: 402.5 g/mol

Description

1-{2-[(4aS*,7aR*)-6,6-dioxido-4-(pyridin-2-ylmethyl)hexahydrothieno[3,4-b]pyrazin-1(2H)-yl]-2-oxoethyl}pyridin-2(1H)-one is a useful research compound. Its molecular formula is C19H22N4O4S and its molecular weight is 402.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 402.13617637 g/mol and the complexity rating of the compound is 788. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Structural Analysis

The synthesis of novel pyridine and fused pyridine derivatives has been a significant area of research. Flefel et al. (2018) elaborated on the preparation of various novel pyridine derivatives starting from specific precursors. These compounds were subjected to molecular docking screenings, revealing moderate to good binding energies. The research emphasized the antimicrobial and antioxidant activity of the newly synthesized compounds (Flefel et al., 2018).

Molecular Docking and In Vitro Screening

The exploration of novel compounds through molecular docking to determine binding energies with target proteins showcases the application of these compounds in understanding biological interactions at the molecular level. The study by Flefel et al. (2018) demonstrates this application, highlighting the potential of these compounds in drug discovery processes.

Supramolecular Chemistry

The study of supramolecular synthons, particularly in the context of crystal engineering, is crucial. Vishweshwar et al. (2002) analyzed X-ray crystal structures to examine the occurrence of specific supramolecular synthons, providing insights into crystal engineering strategies (Vishweshwar et al., 2002).

Potential as Antihypertensive Agents

Bergmann and Gericke (1990) described the synthesis and antihypertensive activity of certain derivatives, highlighting their role as new potassium channel activators. This research underscores the therapeutic potential of these compounds in the treatment of hypertension (Bergmann & Gericke, 1990).